Cas no 899960-07-7 (ethyl 1-(4-methylphenyl)-6-oxo-4-(phenylcarbamoyl)methoxy-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 1-(4-methylphenyl)-6-oxo-4-(phenylcarbamoyl)methoxy-1,6-dihydropyridazine-3-carboxylate
• CAS No: 899960-07-7
• MF: C₂₂H₂₁N₃O₅
• MW: 407.419245481491
• CID: 5489403
• Update Time: 2025-05-20

ethyl 1-(4-methylphenyl)-6-oxo-4-(phenylcarbamoyl)methoxy-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-anilino-2-oxoethoxy)-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate
• 3-Pyridazinecarboxylic acid, 1,6-dihydro-1-(4-methylphenyl)-6-oxo-4-[2-oxo-2-(phenylamino)ethoxy]-, ethyl ester
• ethyl 1-(4-methylphenyl)-6-oxo-4-(phenylcarbamoyl)methoxy-1,6-dihydropyridazine-3-carboxylate

• Inchi： 1S/C22H21N3O5/c1-3-29-22(28)21-18(30-14-19(26)23-16-7-5-4-6-8-16)13-20(27)25(24-21)17-11-9-15(2)10-12-17/h4-13H,3,14H2,1-2H3,(H,23,26)
• InChI Key： VWCKDKRXOANORN-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(C)C=C2)C(=O)C=C1OCC(=O)NC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on ethyl 1-(4-methylphenyl)-6-oxo-4-(phenylcarbamoyl)methoxy-1,6-dihydropyridazine-3-carboxylate

Recent Advances in the Study of Ethyl 1-(4-methylphenyl)-6-oxo-4-(phenylcarbamoyl)methoxy-1,6-dihydropyridazine-3-carboxylate (CAS: 899960-07-7)

The compound ethyl 1-(4-methylphenyl)-6-oxo-4-(phenylcarbamoyl)methoxy-1,6-dihydropyridazine-3-carboxylate (CAS: 899960-07-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and pharmacological properties.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel anti-inflammatory and anticancer agents. The presence of the phenylcarbamoyl methoxy group at the 4-position of the dihydropyridazine ring has been shown to enhance its binding affinity to specific molecular targets, such as cyclooxygenase-2 (COX-2) and certain kinases involved in cancer cell proliferation. Researchers have employed advanced computational modeling techniques to elucidate the compound's interaction with these targets, providing valuable insights for further optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, a team of researchers demonstrated that ethyl 1-(4-methylphenyl)-6-oxo-4-(phenylcarbamoyl)methoxy-1,6-dihydropyridazine-3-carboxylate exhibits potent inhibitory activity against COX-2, with an IC50 value of 0.8 μM. This finding suggests its potential as a lead compound for the development of next-generation anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional NSAIDs.

Another significant development comes from recent in vitro studies conducted by a pharmaceutical research group, which revealed the compound's ability to induce apoptosis in several cancer cell lines, including breast and colon cancer cells. The mechanism appears to involve the modulation of the PI3K/AKT/mTOR signaling pathway, making it a candidate for combination therapies with existing anticancer agents. These findings were presented at the 2024 American Association for Cancer Research annual meeting.

From a synthetic chemistry perspective, recent advances have focused on improving the yield and scalability of the compound's production. A 2024 patent application describes an optimized synthetic route that reduces the number of steps from seven to four while maintaining high purity (>98%). This development could facilitate larger-scale production for preclinical and clinical studies.

Despite these promising results, challenges remain in the development of this compound. Current research is addressing issues related to its pharmacokinetic properties, particularly its oral bioavailability and metabolic stability. Several research groups are exploring structural modifications to improve these characteristics while maintaining the compound's biological activity.

In conclusion, ethyl 1-(4-methylphenyl)-6-oxo-4-(phenylcarbamoyl)methoxy-1,6-dihydropyridazine-3-carboxylate represents an exciting area of research in medicinal chemistry. Its dual potential as both an anti-inflammatory and anticancer agent, combined with recent synthetic improvements, positions it as a compound worthy of further investigation. Future studies will likely focus on in vivo efficacy, toxicity profiling, and the development of derivative compounds with enhanced pharmacological properties.